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Compound of Interest

Compound Name: 2-Chloroacrolein

Cat. No.: B1216256

2-Chloroacrolein: A Technical Guide

CAS Number: 683-51-2
Molecular Formula: C3HzCIO

This technical guide provides an in-depth overview of 2-Chloroacrolein, a reactive a,3-
unsaturated aldehyde. The information is intended for researchers, scientists, and
professionals in drug development and chemical synthesis.

Molecular Structure and Properties

2-Chloroacrolein, also known as a-chloroacrolein or 2-chloro-2-propenal, is a chlorinated
aldehyde with the structure depicted below. Its reactivity is largely dictated by the presence of
the electrophilic carbon-carbon double bond conjugated with the carbonyl group, making it
susceptible to nucleophilic attack.[1]

Molecular Structure:
A simple representation of the 2-Chloroacrolein molecule.

The key physical and chemical properties of 2-Chloroacrolein are summarized in the table
below. It is important to note that some of these values are predicted and should be used as an
estimate.
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Property Value Reference
Molecular Weight 90.51 g/mol [2]
Boiling Point 49.7°C at 760 mmHg [3]
Density 1.062 g/cm3 [3]
Flash Point -3.7 £ 22.1 °C (Predicted) [3]
LogP 0.79 (Predicted) [3]
SMILES C=C(C=0)Cl [4]
inChi INChI=1S/C3H3CIO/c1-3(4)2- ]
5/h2H,1H2

Synthesis and Experimental Protocol

A primary method for the synthesis of 2-Chloroacrolein involves the direct chlorination of
acrolein. The following experimental protocol is based on a patented method.[5]

Preparation of a-Chloroacrolein from Acrolein and
Chlorine

Objective: To synthesize a-chloroacrolein by the gas-phase reaction of acrolein and chlorine.
Materials:

Acrolein

Chlorine gas

Inert gas (e.g., Nitrogen, Argon, Helium, Carbon Dioxide)

Reaction vessel equipped with heating and gas inlet/outlet

Condensation system (e.g., brine-cooled condensers, Dry Ice traps)

Procedure:
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e A gaseous mixture of acrolein and chlorine, with a mole ratio ranging from approximately 1:1
to 3:1, is prepared.

e This mixture is diluted with an inert gas, such as nitrogen, to about 50% by volume.

e The diluted gas mixture is passed through a reaction zone heated to a temperature between
75°C and 350°C (preferred range: 100°C to 200°C).

e The flow rate is controlled to ensure a residence time of the reacting gases in the reaction
zone of approximately 0.05 to 5 seconds.

e The effluent gases from the reactor are passed through a series of condensers cooled with
brine and subsequently through traps cooled with Dry Ice to condense the product.

e The non-condensed gases are vented to a suitable exhaust system.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood by
trained personnel. Acrolein and chlorine are toxic and corrosive. Appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn.

Reactivity and Potential Applications

The reactivity of 2-Chloroacrolein is characteristic of a,3-unsaturated carbonyl compounds.[1]
It can undergo nucleophilic addition at the (3-carbon (Michael addition) and is a dienophile in
Diels-Alder reactions.[1] This reactivity makes it a potentially useful intermediate in organic
synthesis. For instance, it can be used in the preparation of nitrogen-containing heterocyclic
compounds through reactions with ammonia derivatives.[6]

While specific, large-scale industrial applications are not widely documented, its structural
motifs suggest its utility as a building block for more complex molecules in pharmaceutical and
materials science research.

Biological Activity and Toxicity

As a member of the a,3-unsaturated aldehyde class, 2-Chloroacrolein is expected to exhibit
significant biological activity, primarily driven by its electrophilic nature. These compounds are
known to be toxic and can interact with biological nucleophiles such as proteins and DNA.[7][8]
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The primary mechanism of toxicity for a,3-unsaturated aldehydes is believed to be through
Michael addition reactions with cellular thiols, particularly glutathione (GSH).[1][8] Depletion of
cellular glutathione can lead to oxidative stress and subsequent cellular damage. Furthermore,
the ability of these compounds to react with DNA can result in mutagenicity.[7][9] 2-
Chloroacrolein has been reported to have mutation data and is considered a questionable
carcinogen with experimental tumorigenic data.[3][10] It is poisonous by the intraperitoneal
route.[3][10]

The proposed mechanism of toxicity is illustrated in the following diagram:

Glutathione (GSH) }—»{ GSH Adduct

DNA Adducts

H Depletion
Michael Addition GSH Depletio

Cellular Uptake Nucleophiic

Cellular Damage

Click to download full resolution via product page

Proposed mechanism of 2-Chloroacrolein toxicity.

Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2-Chloroacrolein
is not readily available in the public domain. Researchers are advised to acquire their own
analytical data for positive identification and characterization of this compound. Predicted mass
spectrometry data for various adducts are available.[4]

Safety and Handling

2-Chloroacrolein is considered a hazardous substance. It is reported to be a poison by
intraperitoneal injection and a questionable carcinogen with mutagenic properties.[3][10] When
heated to decomposition, it emits toxic vapors of hydrogen chloride.[3]

Handling Precautions:

¢ Work in a well-ventilated chemical fume hood.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://en.wikipedia.org/wiki/%CE%91,%CE%B2-Unsaturated_carbonyl_compound
https://pubs.acs.org/doi/10.1021/tx5001046
https://pubmed.ncbi.nlm.nih.gov/19053326/
https://aacrjournals.org/cancerres/article/44/7/2848/488675/Molecular-Requirements-for-the-Mutagenicity-of
https://www.benchchem.com/product/b1216256?utm_src=pdf-body
https://www.benchchem.com/product/b1216256?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/683-51-2.html
https://www.lookchem.com/cas-683/683-51-2.html
https://wap.guidechem.com/dictionary/en/683-51-2.html
https://www.lookchem.com/cas-683/683-51-2.html
https://www.benchchem.com/product/b1216256?utm_src=pdf-body-img
https://www.benchchem.com/product/b1216256?utm_src=pdf-body
https://www.benchchem.com/product/b1216256?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/560790
https://www.benchchem.com/product/b1216256?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/683-51-2.html
https://www.lookchem.com/cas-683/683-51-2.html
https://wap.guidechem.com/dictionary/en/683-51-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Use appropriate personal protective equipment, including chemical-resistant gloves, safety
goggles, and a lab coat.

» Avoid inhalation, ingestion, and skin contact.

» Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials.

This technical guide is intended for informational purposes only and does not constitute a
comprehensive safety manual. Users should consult relevant safety data sheets (SDS) and
institutional safety protocols before handling 2-Chloroacrolein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1216256#2-chloroacrolein-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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